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Compound of Interest

Compound Name: 3-Cyclobutyl-3-oxopropanenitrile

Cat. No.: B043533

Technical Support Center: 3-Cyclobutyl-3-
oxopropanenitrile

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the proper handling and storage of 3-Cyclobutyl-3-
oxopropanenitrile (CAS No. 118431-89-3).

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 3-Cyclobutyl-3-oxopropanenitrile?

Al: 3-Cyclobutyl-3-oxopropanenitrile is classified as a combustible liquid.[1] It is harmful if
swallowed, in contact with skin, or if inhaled.[1] Additionally, it can cause skin and serious eye
irritation, and may cause respiratory irritation.[1] Appropriate personal protective equipment
(PPE) should be worn at all times when handling this compound.

Q2: What are the recommended storage conditions for 3-Cyclobutyl-3-oxopropanenitrile?

A2: While specific stability studies for 3-Cyclobutyl-3-oxopropanenitrile are not readily
available, based on a structurally similar compound, 3-Cyclopropyl-3-oxopropanenitrile, it is
recommended to store the material in a freezer at or below -20°C.[2][3] The compound should
be kept in a tightly sealed container, protected from light, and under an inert atmosphere (e.g.,
nitrogen or argon) to prevent degradation.
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Q3: My experimental results are inconsistent. Could the handling or storage of 3-Cyclobutyl-3-
oxopropanenitrile be a factor?

A3: Yes, improper handling or storage can lead to degradation of the compound, affecting

experimental outcomes. The nitrile group is susceptible to hydrolysis under strongly acidic or
basic conditions, which could lead to the formation of a carboxylic acid or amide. Ensure that
the compound is handled under anhydrous conditions if your reaction is sensitive to moisture.

Q4: What materials should be avoided when working with 3-Cyclobutyl-3-oxopropanenitrile?

A4: 3-Cyclobutyl-3-oxopropanenitrile should not come into contact with strong oxidizing
agents, strong acids, or strong bases, as these can cause vigorous reactions or degradation.

Q5: What is the expected shelf-life of 3-Cyclobutyl-3-oxopropanenitrile?

A5: A specific shelf-life has not been determined for this compound. However, for nitrile
compounds stored under ideal conditions (frozen, under inert gas, and protected from light), a
shelf-life of several years can be expected. It is always best practice to re-analyze the purity of
the material if it has been in storage for an extended period.

Troubleshooting Guide
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Issue

Possible Cause

Troubleshooting Steps

Inconsistent reaction yields or

unexpected side products

Degradation of starting
material due to improper

storage.

- Ensure the compound is
stored in a freezer at or below
-20°C. - Store under an inert
atmosphere (nitrogen or
argon). - Protect from light by
using an amber vial or storing
in a dark location.

Contamination with water

leading to hydrolysis.

- Handle the compound in a
glove box or under a stream of
inert gas. - Use anhydrous

solvents for your reaction.

Incompatibility with reaction

reagents.

- Avoid strong acids, strong
bases, and strong oxidizing

agents.

Change in physical
appearance of the material

(e.g., color change)

Decomposition of the

compound.

- Discard the material if
significant changes in
appearance are observed. -
Verify the purity of a small
sample using an appropriate
analytical method (e.g., NMR,
GC-MS).

Difficulty in dissolving the

compound

Use of an inappropriate

solvent.

- Test solubility in a small scale
with various appropriate

solvents for your experiment.

Quantitative Data Summary
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Parameter Value Source
CAS Number 118431-89-3 [1]
Molecular Formula C7HaNO [1]
Molecular Weight 123.15 g/mol [1]
Colorless to light yellow liquid
Appearance , (2]
(predicted)
Boiling Point 208.9 + 13.0 °C at 760 mmHg [4]
Flash Point 80.1+19.8°C [4]
Density 1.1+0.1 g/cm3 [4]
< -20°C (based on similar
Recommended Storage Temp. [2][3]
compound)

Experimental Protocols

Protocol 1: General Handling Procedure
o Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.

» To maintain compound integrity, particularly for moisture-sensitive experiments, handle under
an inert atmosphere (e.g., in a glove box or using a Schlenk line).

e Use clean, dry glassware and syringes.
¢ Avoid inhalation of vapors and contact with skin and eyes.

 In case of a spill, absorb with an inert material and dispose of it as hazardous waste.

Visualizations
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Caption: Logical workflow for the proper handling and storage of 3-Cyclobutyl-3-
oxopropanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and storage recommendations for 3-
Cyclobutyl-3-oxopropanenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
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3-cyclobutyl-3-oxopropanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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